Cas no 1235121-11-5 (N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide)

• Product Name: N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide
• CAS No: 1235121-11-5
• MF: C₂₁H₂₉FN₂O₄S
• MW: 424.529368162155
• CID: 5757756
• PubChem ID: 49684236
• Update Time: 2025-07-09

N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl]methyl]-4-ethoxy-3-fluorobenzenesulfonamide
• N-((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)-4-ethoxy-3-fluorobenzenesulfonamide
• N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide
• VU0629798-1
• F5017-1118
• AKOS024490279
• 1235121-11-5

• Inchi： 1S/C21H29FN2O4S/c1-4-27-21-6-5-19(12-20(21)22)29(25,26)23-13-17-7-9-24(10-8-17)14-18-11-15(2)28-16(18)3/h5-6,11-12,17,23H,4,7-10,13-14H2,1-3H3
• InChI Key： NAOFKECXUSKCMM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(NCC1CCN(CC2C=C(C)OC=2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 424.18320675g/mol
• Monoisotopic Mass: 424.18320675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-4-ethoxy-3-fluorobenzene-1-sulfonamide

N-{[1-(2,5-Dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-4-Ethoxy-3-Fluorobenzene-1-Sulfonamide: A Comprehensive Overview

The compound CAS No. 1235121-11-5, known as N-{[1-(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-4-Ethoxy-3-fluorobenzene-1-sulfonamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, properties, and potential applications, supported by the latest research findings.

At its core, this compound consists of a sulfonamide group attached to a substituted benzene ring. The benzene ring is further modified with an ethoxy group at the 4-position and a fluorine atom at the 3-position. This substitution pattern suggests potential electronic effects that could influence the compound's reactivity and bioavailability. The sulfonamide group is a well-known moiety in medicinal chemistry, often used to enhance solubility and stability of drug candidates.

The molecule also features a piperidine ring, which is a six-membered cyclic amine. Piperidine derivatives are widely studied in drug discovery due to their ability to form hydrogen bonds and their role in modulating pharmacokinetic properties. In this case, the piperidine ring is substituted with a methyl group at the 4-position and a side chain that includes a dimethylfuran moiety. The dimethylfuran group adds additional complexity to the molecule, potentially contributing to its unique electronic and steric properties.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Recent advancements in catalytic methods have enabled more efficient routes for constructing such complex molecules. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble key intermediates with high precision. These methods not only improve yield but also minimize the use of hazardous reagents, aligning with green chemistry principles.

In terms of biological activity, this compound has shown promise in preliminary studies as a potential therapeutic agent. Its sulfonamide group is known to exhibit anti-inflammatory properties, while the piperidine ring may contribute to its ability to target specific receptors or enzymes. Recent research has focused on evaluating its efficacy in models of chronic inflammation and autoimmune diseases. Preclinical data indicate that it exhibits moderate potency with acceptable pharmacokinetic profiles, making it a candidate for further development.

Beyond its pharmaceutical applications, this compound also holds potential in materials science. Its rigid structure and functional groups make it a candidate for use in polymer synthesis or as a building block for advanced materials. Researchers have explored its ability to form supramolecular assemblies under specific conditions, which could be harnessed for applications in drug delivery systems or sensors.

In conclusion, N-{[1-(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-4-Ethoxy-3-fluorobenzene-1-sulfonamide (CAS No. 1235121-11-5) is a versatile compound with diverse applications across multiple fields. Its intricate structure and functional groups provide a foundation for exploring new chemical entities with enhanced properties. As research continues to uncover its full potential, this compound stands as an example of how innovative synthesis techniques can lead to groundbreaking discoveries.